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Introduction

Lancifodilactone C is a naturally occurring, highly oxygenated nortriterpenoid isolated from
Schisandra lancifolia. As a member of the growing family of structurally complex and
biologically intriguing compounds derived from this plant genus, Lancifodilactone C has
garnered attention for its potential therapeutic applications. This technical guide provides a
comprehensive overview of the discovery, isolation, structural elucidation, and initial biological
characterization of Lancifodilactone C, presenting the foundational knowledge necessary for
further research and development.

Discovery and Isolation

Lancifodilactone C was first isolated from the leaves and stems of Schisandra lancifolia, a
plant used in traditional medicine.[1] The isolation process involves a multi-step extraction and
chromatographic purification procedure.

Experimental Protocol: Isolation of Lancifodilactone C
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The dried and powdered leaves and stems of Schisandra lancifolia are subjected to extraction
with a solvent such as methanol or ethanol. The resulting crude extract is then partitioned
between different solvents of varying polarity, for example, ethyl acetate and water, to separate
compounds based on their solubility. The ethyl acetate fraction, typically enriched with
nortriterpenoids, is then subjected to repeated column chromatography on silica gel and
Sephadex LH-20. Final purification is achieved through preparative High-Performance Liquid
Chromatography (HPLC) to yield pure Lancifodilactone C.
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Figure 1. Isolation Workflow for Lancifodilactone C
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Figure 2. Logical Flow of Structure Elucidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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